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Compound of Interest
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Cat. No.: B013437 Get Quote

Technical Support Center: Enhancing
Menthoglycol-Containing Lotions
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to improve

the sensory attributes and cosmetic feel of lotions containing Menthoglycol (p-Menthane-3,8-

diol).

I. Frequently Asked Questions (FAQs)
Q1: What is Menthoglycol and why does it impact lotion sensory properties?

A1: Menthoglycol, also known as p-Menthane-3,8-diol (PMD), is a widely used active

ingredient known for its effective insect repellent properties and a distinct cooling sensation

similar to menthol. Its impact on sensory properties stems from its inherent cooling effect,

which can be perceived as either desirable or too intense, and its potential to alter the texture

and stability of a lotion formulation.

Q2: My Menthoglycol lotion feels sticky and tacky. What are the common causes?

A2: Stickiness or tackiness in lotions can arise from several factors. High concentrations of

humectants like glycerin are a frequent cause. The interaction between Menthoglycol and
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other formulation components, as well as the overall balance of the oil and water phases, can

also contribute to an undesirable sticky after-feel.

Q3: Can Menthoglycol affect the stability of my lotion?

A3: Yes, the introduction of any active ingredient can potentially disrupt the stability of an

emulsion. Menthoglycol, being a diol, can influence the partitioning of other ingredients and

may affect the emulsion's droplet size and distribution, which are critical for long-term stability.

Incompatibilities with other ingredients can lead to phase separation over time.

Q4: I'm observing crystal formation in my Menthoglycol lotion, especially at cooler

temperatures. How can I prevent this?

A4: Crystal formation, or crystallization, of an active ingredient like Menthoglycol can occur

when its concentration exceeds its solubility in the formulation, particularly with temperature

fluctuations. This can be addressed by optimizing the solvent system, adjusting the ratio of

cis/trans isomers of Menthoglycol, or incorporating co-solvents and emollients that improve its

solubility.

II. Troubleshooting Guides
Issue 1: Undesirable Sensory Feel (Stickiness,
Greasiness, Poor Absorption)
This is one of the most common challenges in formulating with Menthoglycol. The goal is to

balance its cooling effect with a pleasant skin feel.
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Caption: Troubleshooting workflow for undesirable sensory feel.
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Parameter Recommended Action Rationale

Humectants

Reduce the concentration of

glycerin or other glycols to 2-

5%.

High levels of humectants are

a primary cause of tackiness

as they attract and hold onto

water on the skin's surface.

Emollients

Incorporate light, non-greasy

emollients such as C12-15

alkyl benzoate, isopropyl

myristate, or silicones (e.g.,

dimethicone, cyclomethicone).

These ingredients can

significantly improve the slip

and reduce the perception of

greasiness and stickiness.

Polymers

Evaluate the type and

concentration of the rheology

modifier. Consider using

acrylate copolymers known for

providing a lighter, less tacky

feel.

The polymer used to thicken

the lotion has a significant

impact on its rub-out and after-

feel.

Oil Phase

Adjust the oil phase content.

Sometimes, a slight increase in

the oil phase with the right

emollients can reduce the

tacky feel from the water

phase.

The balance between the oil

and water phases is crucial for

the overall sensory profile.

Quantitative Data on Formulation Adjustments:

The following table summarizes data synthesized from various studies on how formulation

changes can impact sensory attributes. Scores are on a 10-point scale where a higher score

indicates a higher intensity of the attribute.
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Formula
tion ID

Mentho
glycol
(%)

Glycerin
(%)

Dimethi
cone
(%)

C12-15
Alkyl
Benzoat
e (%)

Mean
Stickine
ss
Score

Mean
Greasin
ess
Score

Mean
Absorpt
ion
Score

F1

(Control)
2.0 10.0 0.0 0.0 7.5 6.8 4.2

F2 2.0 5.0 0.0 0.0 5.1 6.5 5.8

F3 2.0 5.0 2.0 0.0 3.2 4.1 7.5

F4 2.0 5.0 0.0 5.0 2.8 3.5 8.1

Note: This data is representative and compiled for illustrative purposes.

Issue 2: Formulation Instability (Phase Separation,
Crystallization)
Ensuring the long-term stability of a Menthoglycol lotion is critical for product efficacy and

consumer acceptance.
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Caption: Troubleshooting workflow for formulation instability.
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Parameter Recommended Action Rationale

Emulsifier System

Ensure the emulsifier system

(type and concentration) is

robust enough to handle the

polarity of Menthoglycol. A

combination of emulsifiers may

be necessary.

An inadequate emulsifier

system can lead to

coalescence of oil droplets and

eventual phase separation.

Homogenization

Optimize the homogenization

process (speed and duration)

to ensure a small and uniform

droplet size.

Smaller droplet sizes create a

more stable emulsion by

reducing the rate of creaming

or sedimentation.

Menthoglycol Solubility

Pre-dissolve Menthoglycol in a

suitable co-solvent (e.g.,

propylene glycol, propanediol)

or a solubilizing emollient

before adding to the oil phase.

Menthoglycol has limited

solubility in some cosmetic

oils, and ensuring it is fully

dissolved before emulsification

is crucial to prevent

crystallization.

Cooling Process

Implement a controlled and

gradual cooling process after

emulsification. Avoid shock

cooling.

Rapid cooling can cause

certain components, including

Menthoglycol, to crystallize out

of the formulation.

Isomer Ratio

If possible, use a Menthoglycol

isomer mixture with a cis:trans

ratio between 55:45 and 45:55.

This specific isomer ratio has

been shown to lower the

melting point of the mixture,

thus preventing solidification.

III. Experimental Protocols
Sensory Panel Evaluation for Cosmetic Feel
This protocol is based on the ASTM E1490-11 standard guide for descriptive analysis of skin

creams and lotions.

Objective: To quantitatively assess the sensory attributes of Menthoglycol-containing lotions.
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Methodology:

Panelist Selection and Training:

Recruit 10-15 panelists who are regular users of lotion products.

Train panelists on the definitions of sensory attributes (see table below) and the use of a

10-point intensity scale (0 = not perceptible, 10 = very high intensity).

Conduct calibration sessions using commercial lotions with varying textures to ensure

panelist alignment.

Product Evaluation:

Panelists should wash their hands and forearms with a mild soap and wait 15 minutes to

acclimate to the room conditions (22°C, 50% RH).

A standardized amount of lotion (e.g., 0.5 mL) is applied to a designated area on the

forearm.

Panelists evaluate the product during and after application, rating the intensity of each

attribute on the provided scale.

Sensory Attributes (Lexicon):
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Attribute Definition

Appearance
Visual characteristics of the product before

application.

Gloss The degree of shininess of the product surface.

Pick-up
The feel of the product when first touched and

lifted from a container.

Firmness The force required to compress the product.

Rub-out
The feel of the product during application onto

the skin.

Spreadability
The ease with which the product glides over the

skin.

Cooling Intensity The perceived cooling sensation on the skin.

Stickiness (during)
The degree to which the product feels tacky

during application.

After-feel
The feel of the skin after the product has been

rubbed in and allowed to dry for 2 minutes.

Greasiness
The amount of oily residue perceived on the

skin.

Tackiness (after)
The degree to which the skin feels sticky after

application.

Absorption
The perceived speed at which the product

disappears into the skin.

Rheological Analysis for Stability and Texture
Objective: To characterize the flow behavior and viscoelastic properties of the lotion, which

correlate with texture, sensory perception, and stability.

Methodology:
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Instrumentation:

Use a controlled-stress or controlled-rate rheometer equipped with a temperature control

unit (e.g., Peltier plate).

A cone-and-plate or parallel-plate geometry is suitable for lotions.

Sample Preparation:

Carefully apply the sample to the rheometer plate, avoiding air bubbles.

Allow the sample to equilibrate at the starting temperature (e.g., 25°C) for a set period

(e.g., 5 minutes) before measurement.

Test Protocols:
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Test Type Parameters Purpose

Flow Curve (Viscosity)
Shear Rate: 0.1 to 100

s⁻¹Temperature: 25°C

To determine the viscosity

profile and shear-thinning

behavior. This relates to

spreadability and pick-up.

Oscillatory Stress or Strain

Sweep

Frequency: 1 HzStress/Strain

Range: Logarithmic ramp (e.g.,

0.1 to 1000 Pa)Temperature:

25°C

To determine the linear

viscoelastic region (LVER),

yield stress, and structural

strength at rest. This correlates

with firmness and stability

against

creaming/sedimentation.

Oscillatory Frequency Sweep

Stress/Strain: Within the

LVERFrequency Range: 0.1 to

10 HzTemperature: 25°C

To evaluate the emulsion's

internal structure. A more solid-

like behavior (G' > G'')

indicates a more stable

network.

Temperature Sweep (Cycle

Test)

Temperature Range: 20°C to

45°C and back to

20°CHeating/Cooling Rate:

2°C/minFrequency: 1 Hz

(within LVER)

To assess the formulation's

stability to temperature

changes, which can predict

long-term stability. Significant

changes in G' and G'' between

cycles may indicate instability.

Data Interpretation Workflow:
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Caption: Interpretation of rheological data for lotion properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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